Cas no 2236555-88-5 (4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one)

• Product Name: 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• CAS No: 2236555-88-5
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 6621235
• PubChem ID: 168450730
• Update Time: 2026-03-11

4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• 2236555-88-5
• 4-Ethynyl-5-methyl-1-tosyl-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
• G76751

• Inchi： 1S/C18H15NO4S/c1-4-16-17-13(3)6-5-7-15(17)19(18(20)23-16)24(21,22)14-10-8-12(2)9-11-14/h1,5-11,16H,2-3H3
• InChI Key： XHKFOUWWXHSYNU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC=CC(C)=C2C(C#C)OC1=O

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.1±55.0 °C(Predicted)
• pka: -1.57±0.40(Predicted)

Additional information on 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one

Comprehensive Overview of 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one (CAS No. 2236555-88-5)

The compound 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one, identified by its CAS number 2236555-88-5, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an ethynyl group and a benzoxazinone core, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the most searched questions in AI-driven chemistry databases revolves around the synthetic pathways for complex heterocycles like 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one. Researchers often seek efficient methods to incorporate the ethynyl moiety into such frameworks, as it can serve as a versatile handle for further functionalization. Recent advancements in click chemistry and palladium-catalyzed coupling reactions have opened new avenues for the synthesis of similar compounds, making this a hot topic in organic chemistry forums.

The benzoxazinone scaffold present in this compound is another focal point for modern drug discovery. With increasing interest in small molecule therapeutics targeting protein-protein interactions, molecules like 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one are being evaluated for their ability to modulate biological pathways. Computational studies using AI-based molecular docking tools have predicted favorable binding affinities for certain enzyme targets, though experimental validation remains ongoing.

From a materials science perspective, the conjugated system and rigid planar structure of this compound suggest potential applications in organic electronics. The ethynyl group could facilitate polymerization or cross-linking, making it a candidate for conductive polymers or photovoltaic materials. These applications align with current trends in sustainable technology development, where researchers are actively searching for bio-compatible electronic materials.

Analytical characterization of CAS 2236555-88-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are critical for both research and potential commercial applications. The compound's thermal stability and solubility profile are also frequently investigated parameters, as they determine its suitability for various formulations.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for compounds like 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one. Researchers are exploring catalyst-free conditions, biodegradable solvents, and energy-efficient processes to reduce the environmental impact of such syntheses. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

The intellectual property landscape surrounding CAS 2236555-88-5 reveals several patents exploring its derivatives for various applications. While the exact therapeutic potential remains proprietary information in many cases, patent analysis suggests interest in its use as a kinase inhibitor scaffold and inflammatory mediator. These developments are closely watched by investors and researchers alike, as they may signal future directions in precision medicine development.

Quality control considerations for 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one emphasize the need for rigorous analytical method validation. Impurity profiling using HPLC-UV/MS techniques is particularly important given the compound's complex structure. These analytical challenges represent an active area of method development in pharmaceutical analysis, with many researchers sharing their findings in open-access chemistry journals.

Looking forward, the scientific community anticipates expanded research into the structure-activity relationships of this benzoxazinone derivative. With advances in automated synthesis platforms and machine learning for chemical prediction, the pace of discovery for related compounds is accelerating. This compound serves as an interesting case study in how traditional medicinal chemistry approaches are being augmented by modern computational chemistry tools and high-throughput screening methods.

For researchers working with CAS 2236555-88-5, proper material safety data should always be consulted, though the compound is not classified as hazardous under standard regulations. Standard laboratory precautions for handling organic compounds apply, with particular attention to proper ventilation and personal protective equipment. These safety considerations are increasingly important in light of growing awareness about laboratory workplace safety standards.

The commercial availability of 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one varies by supplier, with most offering it as a research-grade chemical in small quantities. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis. For academic researchers, exploring custom synthesis services might be a cost-effective alternative to purchasing small amounts of the pre-made compound.

In conclusion, 4-Ethynyl-1,4-dihydro-5-methyl-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one represents an intriguing case study at the intersection of medicinal chemistry and materials science. Its unique structural features continue to inspire research across multiple disciplines, from drug discovery to organic electronics. As synthetic methodologies advance and analytical techniques become more sophisticated, we can expect to see expanded applications for this and related heterocyclic compounds in cutting-edge technologies and therapeutics.